Cas no 118994-91-5 (5-Oxazolecarbonyl chloride)
5-Oxazolecarbonyl chloride structure
Product Name:5-Oxazolecarbonyl chloride
CAS No:118994-91-5
MF:C4H2ClNO2
MW:131.517179965973
CID:3670719
PubChem ID:21284958
Update Time:2025-04-22
5-Oxazolecarbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 5-Oxazolecarbonyl chloride
- 1,3-Oxazole-5-carbonyl chloride
- 118994-91-5
- SCHEMBL248524
- oxazole-5-carbonyl chloride
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- MDL: MFCD20482872
- Inchi: 1S/C4H2ClNO2/c5-4(7)3-1-6-2-8-3/h1-2H
- InChI Key: WTMXQJKXFQLPLT-UHFFFAOYSA-N
- SMILES: C(Cl)(C1OC=NC=1)=O
Computed Properties
- Exact Mass: 130.9774060Da
- Monoisotopic Mass: 130.9774060Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 43.1Ų
5-Oxazolecarbonyl chloride Related Literature
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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